![molecular formula C24H20N4O2 B3013961 N-([1,1'-biphenyl]-2-yl)-2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propanamide CAS No. 2176338-62-6](/img/structure/B3013961.png)
N-([1,1'-biphenyl]-2-yl)-2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propanamide
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Description
N-([1,1'-biphenyl]-2-yl)-2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propanamide, also known as BPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPP is a small molecule inhibitor of the protein-protein interaction between BRD4 and p-TEFb, which is involved in the regulation of gene transcription. In
Scientific Research Applications
- Application : N-([1,1’-biphenyl]-2-yl)-2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propanamide may find use as a component in novel propellants due to its energetic properties. Researchers are investigating its potential as a fuel additive or as part of composite propellant formulations .
- Application : Researchers are exploring its pharmacological properties, such as anti-inflammatory, antiviral, or anticancer effects. Computational studies and in vitro assays can guide drug design based on its scaffold. The pyridazinone moiety, in particular, may be a key pharmacophore .
- Application : N-{[1,1’-biphenyl]-2-yl}-2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]propanamide could serve as a building block for organic electronic devices. Its π-conjugated system and electron-rich pyridazinone core make it interesting for charge transport and light-emitting applications .
- Application : Researchers may explore the crystal packing and intermolecular forces in N-([1,1’-biphenyl]-2-yl)-2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propanamide crystals. Understanding its solid-state behavior can lead to functional materials with tailored properties .
- Application : The pyridazinone ligand in this compound could coordinate with transition metals to form interesting complexes. Researchers might investigate its reactivity, stability, and potential applications in catalysis or sensing .
- Application : Quantum chemical calculations can provide insights into the electronic structure, energetics, and reactivity of N-{[1,1’-biphenyl]-2-yl}-2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]propanamide. Researchers can explore its conformations, charge distribution, and interactions with other molecules .
Energetic Materials and Propellants
Medicinal Chemistry and Drug Development
Organic Electronics and Optoelectronics
Supramolecular Chemistry and Crystal Engineering
Materials Science and Coordination Chemistry
Computational Chemistry and Molecular Modeling
properties
IUPAC Name |
2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)-N-(2-phenylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N4O2/c1-17(28-23(29)14-13-21(27-28)19-10-7-15-25-16-19)24(30)26-22-12-6-5-11-20(22)18-8-3-2-4-9-18/h2-17H,1H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDSMUEYKOGNVTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1C2=CC=CC=C2)N3C(=O)C=CC(=N3)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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